Cas no 1343812-65-6 (1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide)

• Product Name: 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide
• CAS No: 1343812-65-6
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 6491574
• PubChem ID: 64785350
• Update Time: 2025-07-20

1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide
• EN300-1120778
• 1343812-65-6
• [1-(pentan-3-yl)-1H-pyrazol-3-yl]methanesulfonamide
• AKOS014113749

• Inchi： 1S/C9H17N3O2S/c1-3-9(4-2)12-6-5-8(11-12)7-15(10,13)14/h5-6,9H,3-4,7H2,1-2H3,(H2,10,13,14)
• InChI Key： CUIJVFSAKSEPDW-UHFFFAOYSA-N
• SMILES： S(CC1C=CN(C(CC)CC)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide

Research Briefing on 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide (CAS: 1343812-65-6): Recent Advances and Applications

The compound 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide (CAS: 1343812-65-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide as a key intermediate in the development of novel sulfonamide-based therapeutics. Sulfonamides are well-known for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in this compound, particularly the pentan-3-yl group at the 1-position of the pyrazole ring, has been shown to enhance its metabolic stability and bioavailability, making it a promising candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide on carbonic anhydrase isoforms, a family of enzymes implicated in various pathological conditions, including glaucoma and cancer. The compound demonstrated selective inhibition of CA IX and XII, isoforms overexpressed in hypoxic tumor environments, suggesting its potential as a targeted anticancer agent. Molecular docking studies revealed that the methanesulfonamide moiety plays a critical role in binding to the zinc ion in the active site of these enzymes.

Another significant advancement was reported in a preprint from BioRxiv, where the compound was incorporated into a series of hybrid molecules designed to target bacterial DNA gyrase. The study found that derivatives of 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity against mammalian cells. These findings underscore the compound's potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent improvements in the preparation of 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide have been achieved through palladium-catalyzed cross-coupling reactions, as detailed in a 2024 Organic Process Research & Development article. The optimized route features a one-pot procedure with higher yields (up to 78%) and reduced environmental impact compared to traditional methods, addressing key challenges in scaling up production for preclinical studies.

Ongoing research is investigating the compound's potential in central nervous system (CNS) disorders. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that structurally modified analogs can cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease, possibly through modulation of adenosine A_2A receptors. However, further pharmacokinetic studies are needed to fully characterize these effects.

In conclusion, 1-(pentan-3-yl)-1H-pyrazol-3-ylmethanesulfonamide represents a multifaceted compound with applications spanning multiple therapeutic areas. Its unique chemical architecture serves as a valuable template for medicinal chemistry optimization, while recent synthetic advances have improved its accessibility for research. Future directions will likely focus on structure-activity relationship studies to enhance selectivity and reduce off-target effects, as well as investigations into combination therapies leveraging its mechanism of action.